Cas no 2411290-63-4 (2-Chloro-1-(7-chloro-4-cyclopropyl-2,3-dihydroquinoxalin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(7-chloro-4-cyclopropyl-2,3-dihydroquinoxalin-1-yl)propan-1-one
• CAS No: 2411290-63-4
• MF: C₁₄H₁₆Cl₂N₂O
• MW: 299.195641517639
• CID: 5355235
• Update Time: 2025-05-20

2-Chloro-1-(7-chloro-4-cyclopropyl-2,3-dihydroquinoxalin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3995632795
• 2-chloro-1-(7-chloro-4-cyclopropyl-1,2,3,4-tetrahydroquinoxalin-1-yl)propan-1-one
• 2-Chloro-1-(7-chloro-4-cyclopropyl-2,3-dihydroquinoxalin-1-yl)propan-1-one

• Inchi： 1S/C14H16Cl2N2O/c1-9(15)14(19)18-7-6-17(11-3-4-11)12-5-2-10(16)8-13(12)18/h2,5,8-9,11H,3-4,6-7H2,1H3
• InChI Key： GFXVMVUMFNZQQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(C(C)Cl)=O)CCN2C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 3.4
• Topological Polar Surface Area: 23.6

Additional information on 2-Chloro-1-(7-chloro-4-cyclopropyl-2,3-dihydroquinoxalin-1-yl)propan-1-one

Research Brief on 2-Chloro-1-(7-chloro-4-cyclopropyl-2,3-dihydroquinoxalin-1-yl)propan-1-one (CAS: 2411290-63-4)

2-Chloro-1-(7-chloro-4-cyclopropyl-2,3-dihydroquinoxalin-1-yl)propan-1-one (CAS: 2411290-63-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique quinoxaline scaffold and cyclopropyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of significant scientific interest.

The synthesis of 2-Chloro-1-(7-chloro-4-cyclopropyl-2,3-dihydroquinoxalin-1-yl)propan-1-one involves a multi-step process that includes cyclopropanation, chlorination, and ketone formation. Researchers have optimized these steps to improve yield and purity, as reported in recent publications. The compound's structural features, particularly the presence of the cyclopropyl group, are believed to enhance its metabolic stability and binding affinity to biological targets.

Pharmacological studies have revealed that this compound exhibits potent activity against specific enzyme targets, including kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders. In vitro assays have demonstrated its ability to inhibit these enzymes at nanomolar concentrations, suggesting high efficacy. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good oral bioavailability and tissue penetration.

One of the most notable findings is the compound's potential as a lead candidate for drug development. Its selectivity towards certain biological targets minimizes off-target effects, reducing the likelihood of adverse side effects. Recent patent filings and preclinical data indicate that pharmaceutical companies are exploring its use in oncology and immunology, with several derivatives already under investigation.

Despite these promising results, further research is needed to fully elucidate the compound's safety and efficacy profiles. Current studies are focused on optimizing its chemical structure to enhance potency and reduce toxicity. Additionally, collaborative efforts between academic institutions and industry partners are underway to accelerate its translation into clinical trials.

In conclusion, 2-Chloro-1-(7-chloro-4-cyclopropyl-2,3-dihydroquinoxalin-1-yl)propan-1-one (CAS: 2411290-63-4) represents a significant advancement in chemical biology and drug discovery. Its unique structural attributes and promising pharmacological properties make it a compelling candidate for further development. Continued research and collaboration will be essential to unlock its full therapeutic potential and bring it closer to clinical application.